An In-depth Technical Guide to (1S,2S)-1-Methyl-2-phenylcyclopropane-1-carboxylic acid
An In-depth Technical Guide to (1S,2S)-1-Methyl-2-phenylcyclopropane-1-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals
Abstract
(1S,2S)-1-Methyl-2-phenylcyclopropane-1-carboxylic acid is a chiral carboxylic acid containing a substituted cyclopropane ring. Its specific stereochemistry plays a crucial role in its chemical and biological properties, making it a molecule of interest in synthetic organic chemistry and pharmaceutical development. This technical guide provides a comprehensive overview of its known properties, including its chemical structure, physicochemical characteristics, and potential pharmacological applications. While experimental data for some properties are limited, this document consolidates the available information from computational studies and contextual data from similar compounds to offer a thorough understanding of this molecule.
Chemical Identity and Structure
(1S,2S)-1-Methyl-2-phenylcyclopropane-1-carboxylic acid is a chiral molecule with two stereocenters, leading to its specific three-dimensional arrangement.[1] The IUPAC name clearly defines the stereochemistry at the C1 and C2 positions of the cyclopropane ring.
| Identifier | Value |
| IUPAC Name | (1S,2S)-1-Methyl-2-phenylcyclopropane-1-carboxylic acid[1] |
| CAS Number | 10606-69-6[2] |
| Molecular Formula | C₁₁H₁₂O₂[1] |
| Molecular Weight | 176.21 g/mol [1] |
| Canonical SMILES | CC1(C(C1C2=CC=CC=C2)=O)O[1] |
| Isomeric SMILES | C[C@@]1(C[C@H]1c2ccccc2)C(=O)O[1] |
| InChI | InChI=1S/C11H12O2/c1-11(10(12)13)7-9(11)8-5-3-2-4-6-8/h2-6,9H,7H2,1H3,(H,12,13)/t9-,11-/m0/s1[1] |
| InChIKey | UXLNWWCUHTZUTE-ONGXEEELSA-N[1] |
Physicochemical Properties
| Property | Value | Source |
| Dipole Moment | ~1.8 D | Computational Study[1] |
| Crystal Structure | Monoclinic | X-ray Diffraction Data[1] |
| Space Group | P2₁ | X-ray Diffraction Data[1] |
| Hydrogen Bonding | Intermolecular hydrogen bonding between carboxylic acid groups (O···H distance: 1.89 Å) | X-ray Diffraction Data[1] |
| Solubility | Enhanced solubility in polar aprotic solvents is suggested due to its dipole moment. | Theoretical[1] |
| Melting Point | Not reported | - |
| Boiling Point | Not reported | - |
| pKa | Not reported | - |
Synthesis and Characterization
Synthesis Strategies
Several synthetic approaches can be envisioned for the stereoselective synthesis of (1S,2S)-1-Methyl-2-phenylcyclopropane-1-carboxylic acid, primarily revolving around the formation of the cyclopropane ring with the desired stereochemistry.
-
Asymmetric Cyclopropanation: This is a key strategy for establishing the stereocenters of the cyclopropane ring. Chiral catalysts, often based on transition metals like copper or rhodium, can be employed to direct the stereochemical outcome of the reaction between an alkene and a diazo compound or a carbene precursor.
-
Chiral Pool Synthesis: This approach utilizes readily available chiral starting materials to introduce the desired stereochemistry.
-
Diastereoselective Simmons-Smith Cyclopropanation: A chiral auxiliary attached to the alkene substrate can direct the cyclopropanation reaction to afford the desired diastereomer, which can then be cleaved to yield the target compound.
A generalized workflow for a potential asymmetric synthesis is outlined below:
Caption: Generalized workflow for asymmetric synthesis.
Spectroscopic Characterization
While specific spectra for (1S,2S)-1-Methyl-2-phenylcyclopropane-1-carboxylic acid are not publicly available, the expected spectroscopic features can be predicted based on its structure and data from analogous compounds.
1H NMR:
-
Aromatic Protons: Signals in the aromatic region (δ 7.0-7.5 ppm) corresponding to the phenyl group.
-
Cyclopropane Protons: Complex multiplets in the upfield region (δ 1.0-2.5 ppm) characteristic of the cyclopropane ring protons.
-
Methyl Protons: A singlet or doublet in the aliphatic region (δ 1.0-1.5 ppm) for the methyl group.
-
Carboxylic Acid Proton: A broad singlet at a downfield chemical shift (δ 10-13 ppm).
13C NMR:
-
Carbonyl Carbon: A signal in the downfield region (δ 170-185 ppm).
-
Aromatic Carbons: Signals in the aromatic region (δ 125-140 ppm).
-
Cyclopropane Carbons: Signals in the upfield aliphatic region.
-
Methyl Carbon: A signal in the upfield aliphatic region.
Infrared (IR) Spectroscopy:
-
O-H Stretch: A very broad absorption in the region of 2500-3300 cm⁻¹ characteristic of a carboxylic acid O-H.
-
C=O Stretch: A strong absorption around 1700-1725 cm⁻¹ for the carbonyl group.
-
C-H Stretches: Aromatic and aliphatic C-H stretching absorptions.
Mass Spectrometry (MS):
-
Molecular Ion Peak (M+): A peak at m/z = 176.
-
Fragmentation Pattern: Characteristic fragments resulting from the loss of the carboxyl group, and cleavage of the cyclopropane ring.
Biological Activity and Potential Applications
Pharmacological Profile
(1S,2S)-1-Methyl-2-phenylcyclopropane-1-carboxylic acid has been identified as a compound of interest in pharmaceutical research, with potential applications as an anti-inflammatory and analgesic agent.[1] Its biological activity is thought to be closely linked to its specific stereochemistry.
Mechanism of Action and Biological Targets
While the precise mechanism of action has not been fully elucidated, computational studies suggest that the (1S,2S)-enantiomer exhibits a significantly higher binding affinity for cytochrome P450 (CYP450) enzymes compared to its (1R,2R)-counterpart.[1] This enantioselective recognition suggests that it may act as an inhibitor or modulator of specific CYP450 isoforms.
CYP450 enzymes are a superfamily of monooxygenases involved in the metabolism of a wide range of endogenous and exogenous compounds, including drugs. Inhibition of specific CYP450 enzymes can alter drug metabolism, leading to potential drug-drug interactions or therapeutic effects.
Caption: Proposed interaction with CYP450 enzymes.
Potential Therapeutic Applications
Given its potential anti-inflammatory and analgesic properties, and its interaction with CYP450 enzymes, this compound could be explored for the development of new drugs for a variety of conditions, including:
-
Inflammatory disorders
-
Pain management
Further research is required to validate these potential applications and to determine the specific biological targets and signaling pathways involved.
Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of (1S,2S)-1-Methyl-2-phenylcyclopropane-1-carboxylic acid are not currently available in the public literature. Researchers interested in working with this compound would need to adapt general methods for asymmetric cyclopropanation and standard analytical techniques for purification and characterization.
Conclusion and Future Directions
(1S,2S)-1-Methyl-2-phenylcyclopropane-1-carboxylic acid is a chiral molecule with intriguing potential in medicinal chemistry. The available data, primarily from computational studies and analogy to similar compounds, suggest that its specific stereochemistry is a key determinant of its biological activity, particularly its interaction with cytochrome P450 enzymes.
To fully realize the therapeutic potential of this compound, further research is critically needed in the following areas:
-
Development and publication of robust, stereoselective synthetic routes.
-
Thorough experimental characterization of its physicochemical properties.
-
In-depth biological evaluation to identify specific molecular targets and elucidate its mechanism of action.
-
Pharmacokinetic and pharmacodynamic studies to assess its drug-like properties.
This technical guide serves as a foundational resource for researchers and drug development professionals, summarizing the current state of knowledge and highlighting the key areas for future investigation.
